Cas no 866873-31-6 (N-(4-fluorophenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 866873-31-6
• MF: C₂₇H₂₂FN₃O₃S
• MW: 487.545288562775
• CID: 6048076
• PubChem ID: 2150434
• Update Time: 2025-05-30

N-(4-fluorophenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• N-(4-fluorophenyl)-2-[[2-(4-methoxyphenyl)-9-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• Acetamide, N-(4-fluorophenyl)-2-[[2-(4-methoxyphenyl)-9-methyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl]thio]-
• AKOS001843592
• 866873-31-6
• F1607-0416
• N-(4-FLUOROPHENYL)-2-{[2-(4-METHOXYPHENYL)-9-METHYL-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL]SULFANYL}ACETAMIDE
• N-(4-fluorophenyl)-2-((2-(4-methoxyphenyl)-9-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• Inchi： 1S/C27H22FN3O3S/c1-16-4-3-5-18-14-22-26(34-24(16)18)30-25(17-6-12-21(33-2)13-7-17)31-27(22)35-15-23(32)29-20-10-8-19(28)9-11-20/h3-13H,14-15H2,1-2H3,(H,29,32)
• InChI Key： HPTNIXBIVRFMHI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N=C(C2=CC=C(OC)C=C2)N=C2OC3=C(C)C=CC=C3CC2=1

Computed Properties

• Exact Mass: 487.13659091g/mol
• Monoisotopic Mass: 487.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 628.0±55.0 °C(Predicted)
• pka: 11.71±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide

Comprehensive Analysis of N-(4-fluorophenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide (CAS 866873-31-6)

In the realm of pharmaceutical and biochemical research, N-(4-fluorophenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide (CAS 866873-31-6) has emerged as a compound of significant interest. This chromeno-pyrimidine derivative is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a fluorophenyl moiety with a methoxyphenyl-substituted chromeno[2,3-d]pyrimidine core. The presence of these functional groups suggests possible interactions with biological targets, making it a candidate for further investigation in therapeutic contexts.

The compound's CAS number 866873-31-6 serves as a unique identifier in chemical databases, facilitating precise tracking in academic and industrial research. Its sulfanylacetamide linkage is a notable feature, often associated with enhanced binding affinity in medicinal chemistry. Recent trends in AI-driven drug discovery have amplified interest in such molecules, as computational models predict their potential efficacy against various diseases. Questions like "What are the biological targets of CAS 866873-31-6?" or "How does the fluorophenyl group influence its activity?" are frequently searched, reflecting the scientific community's curiosity.

From a synthetic perspective, N-(4-fluorophenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide exemplifies advancements in heterocyclic chemistry. The chromeno[2,3-d]pyrimidine scaffold is prized for its versatility, often appearing in compounds with anti-inflammatory or kinase inhibitory properties. This aligns with growing demand for small-molecule therapeutics in oncology and autoimmune research. Searches for "chromeno-pyrimidine derivatives in cancer therapy" or "methoxyphenyl modifications in drug design" highlight its relevance in contemporary studies.

Analytical characterization of CAS 866873-31-6 typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring purity and structural verification. The 9-methyl substitution on the chromeno ring may influence metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research. Such details are critical for researchers querying "how to optimize chromeno-pyrimidine pharmacokinetics" or "fluorophenyl effects on drug half-life."

In conclusion, N-(4-fluorophenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}acetamide represents a compelling case study in modern drug development. Its multifaceted structure and potential bioactivity make it a subject of ongoing exploration, particularly in the era of precision medicine and computational chemistry. As the scientific community continues to unravel its mechanisms, this compound may pave the way for novel therapeutic strategies.